Chondroitin sulfate proteoglycan 4 (693-708)

• sequence: VGQDVSVLFRVTGALQ
• source: Homo sapiens (human)
• synonym: Chondroitin sulfate proteoglycan 4 (693-708)

Description

Chondroitin sulfate proteoglycan 4

Scientific Research Applications

Nutritional Supplement and Osteoarthritis

Chondroitin sulfate, a component of proteoglycans in connective tissue, has been widely used as a nutritional supplement for the prevention or treatment of osteoarthritis. This role is particularly noted in products available in Australia, emphasizing its significance in joint health and arthritis management (Shen BoJiang & Dou Yun, 2009).

Pharmacologic Action in Osteoarticular System

Chondroitin sulfates contribute to articular metabolism and are considered as therapeutic agents in degenerative articular diseases. They have a notable impact on the metabolism of glycosaminoglycans and osteoarticular pathophysiology, suggesting their crucial role in maintaining cartilaginous matrix integrity and bone mineralization (J. Bali, H. Cousse & E. Neuzil, 2001).

Regulation of Neuronal Patterning in the Retina

Chondroitin sulfate is implicated in controlling the onset of ganglion cell differentiation and initial axon direction in the developing mammalian retina. Its gradual regression plays a significant role in retinal histogenesis, highlighting its importance in neural development (P. A. Brittis, D. R. Canning & J. Silver, 1992).

Mediator of Axon Growth and Pathfinding

Chondroitin sulfate proteoglycans, such as neurocan and phosphacan, are important in neurite growth in the central nervous system. They interact with various ligands, influencing cell interactions and neurite growth, showcasing their vital role in neural development and regeneration (R. U. Margolis & R. Margolis, 1997).

Interaction with Growth Factors and Matrix Proteins

Chondroitin sulfate-dermatan sulfate proteoglycans play significant roles in various biological events, including brain development and cancer, through interactions with growth factors, cell surface receptors, and matrix proteins. This emphasizes their potential in regulating physiological activities in the central nervous system and cancer development (Shuji Mizumoto, S. Yamada & K. Sugahara, 2015).

Role in CNS Regeneration

Chondroitin sulfate proteoglycans are key inhibitory components of glial scars, hindering regeneration after spinal cord injury. Understanding their mechanisms in spinal cord injury recovery suggests a multipartite approach for promoting long-distance regeneration and functional recovery (S. Busch & J. Silver, 2007).

Antibody Immunotherapy Target in Tumor Types

Chondroitin sulfate proteoglycan 4 is overexpressed in multiple types of cancers, indicating its role in tumor growth, survival, and metastasis. This makes it a potential target for anticancer treatment approaches, including monoclonal antibody-based therapies (K. Ilieva et al., 2018).

Association with Alzheimer's Disease Lesions

Chondroitin sulfate proteoglycans are associated with the lesions of Alzheimer's disease, such as senile plaques and neurofibrillary tangles, suggesting a potential role in the pathology of Alzheimer's disease and the regression of neurites around senile plaques (D. Dewitt et al., 1993).